Cas no 66169-93-5 (2,4-Pentanedione,ion(1-), rubidium (9CI))

• Product Name: 2,4-Pentanedione,ion(1-), rubidium (9CI)
• CAS No: 66169-93-5
• MF: C₅H₇O₂Rb
• MW: 184.575678110123
• MDL: MFCD00045001
• CID: 504119
• Update Time: 2024-01-30

2,4-Pentanedione,ion(1-), rubidium (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,ion(1-), rubidium (9CI)
• pentane-2,4-dione,rubidium(1+)
• RUBIDIUM 2,4-PENTANEDIONATE
• RUBIDIUM 2,4-PENTANEDIONATE, hydrate
• (Pentane-2,4-dionato-O,O')rubidium
• EINECS 266-210-1
• 2,4-PENTANEDIONE, RUBIDIUM DERIVATIVE
• 2,4-Pentanedione rubidium derivative, Rb(acac)
• RUBIDIUM-2,4-PENTANEDIONATE
• RUBIDIUM ACETYLACETONATE
• Rb(acac)

• MDL： MFCD00045001
• Inchi： 1S/C5H8O2.Rb/c1-4(6)3-5(2)7;/h3,6H,1-2H3;/q;+1/p-1/b4-3-;
• InChI Key： HCJJZNKHNDSRAE-LNKPDPKZSA-M
• SMILES： C(=O)(C)/C=C(\[O-])/C.[Rb+]

Computed Properties

• Exact Mass: 183.95600
• Monoisotopic Mass: 183.956394
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: A yellowish brown powder or lump
• Melting Point: 200 °C (dec.)(lit.)
• Boiling Point: 187.6°C at 760 mmHg
• Flash Point: 71.9°C
• Stability/Shelf Life: Stable, but may decompose upon exposure to air. Incompatible with strong acids, strong bases, strong reducing agents.
• PSA: 40.13000
• LogP: 0.90970

2,4-Pentanedione,ion(1-), rubidium (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S26; S28; S36/37/39; S45
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R20/21/22; R36/37/38; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones